Cas no 2171659-01-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid
• CAS No: 2171659-01-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6290325
• PubChem ID: 165517249
• Update Time: 2025-06-21

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(3-methoxypropyl)carbamoyl]propanoic acid
• 2171659-01-9
• EN300-1502709

• Inchi： 1S/C23H26N2O6/c1-30-12-6-11-24-22(28)20(13-21(26)27)25-23(29)31-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： PTBZMYCNVGXNTC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCOC)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid

Professional Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic Acid (CAS No. 2171659-01-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid, identified by its CAS number 2171659-01-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. Its unique structural features, including a fluoren-9-yl moiety and a carbamoyl group, make it a valuable intermediate in the creation of complex molecular architectures.

The fluoren-9-yl substituent is particularly noteworthy due to its stability and rigidity, which can enhance the binding affinity of the compound to biological targets. This characteristic is highly desirable in drug design, as it can lead to more potent and selective therapeutic agents. Additionally, the presence of a methoxycarbonyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The compound's structure also includes a carbamoylpropanoic acid moiety, which is known for its role in forming hydrogen bonds and participating in various biochemical interactions. This feature makes it a versatile building block for the synthesis of peptidomimetics and other bioactive molecules. The 3-methoxypropyl side chain further contributes to the molecule's solubility and pharmacokinetic properties, making it an attractive candidate for pharmaceutical development.

In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacological profiles. The incorporation of a fluoren-9-yl group into pharmaceutical candidates has been shown to improve their bioavailability and reduce degradation by metabolic enzymes. This trend has led to numerous studies exploring the potential of fluorinated analogs in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, ensures high yields and purity of the final product. These synthetic methodologies are critical for producing compounds that meet the stringent requirements of pharmaceutical applications.

The compound's potential applications extend beyond its use as an intermediate in drug synthesis. It has been explored as a precursor for the development of novel materials with unique electronic and optical properties. The rigid structure provided by the fluoren-9-yl moiety makes it suitable for applications in organic electronics, where such compounds can serve as components in light-emitting diodes (LEDs) and photovoltaic cells.

In academic research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid has been used as a model compound to study enzyme inhibition mechanisms. Its structural features allow researchers to investigate how modifications at specific sites affect binding affinity and catalytic activity. These studies contribute valuable insights into the design of enzyme inhibitors, which are crucial for treating metabolic disorders and infectious diseases.

The compound's role in clinical trials has also been examined, particularly in the context of anti-inflammatory therapies. Preliminary studies suggest that derivatives of this molecule may exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. While further research is needed to fully understand its therapeutic potential, these findings highlight its promise as a lead compound for developing new treatments.

The development of novel synthetic routes for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid continues to be an active area of research. Innovations in synthetic chemistry have enabled more efficient and sustainable production methods, reducing costs and environmental impact. These advancements are essential for ensuring that such compounds can be produced on a scale suitable for industrial applications.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Collaborative efforts between academia and industry are expected to drive innovation, leading to new breakthroughs that could benefit society significantly. As our understanding of molecular structures and their interactions continues to grow, compounds like 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methoxypropyl)carbamoylpropanoic acid will undoubtedly play a crucial role in shaping the future of medicine and technology.